Cas no 1806853-46-2 (6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806853-46-2
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4879138
• Update Time: 2025-06-13

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-6(4-14)3-7(5-15)16-8(9)1-2-13/h3,10H,1,5,15H2
• InChI Key： JNNSFYVJJWJNJT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CN)N=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: -0.2
• Topological Polar Surface Area: 86.5

Additional information on 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-46-2)

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-46-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core substituted with an aminomethyl group, a cyano functional group, and a difluoromethyl moiety, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile positions it as a versatile building block for drug discovery programs. The presence of the aminomethyl group provides a nucleophilic site for further functionalization, while the cyano group introduces both electron-withdrawing effects and potential bioactivity. Additionally, the difluoromethyl substituent is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The structural features of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile align well with current trends in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies. The compound’s ability to serve as a precursor for more complex molecules has made it a subject of interest for academic and industrial researchers alike.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for oncology applications. The pyridine scaffold is a common motif in many approved drugs, and modifications to this core structure often yield compounds with enhanced efficacy and selectivity. The specific substitution pattern in 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile suggests that it may be particularly useful in targeting enzymes overexpressed in cancer cells.

Recent studies have demonstrated the utility of pyridine derivatives in modulating signaling pathways critical for cancer progression. For instance, compounds containing the aminomethyl group have been shown to interact with protein kinases, altering their activity and downstream effects. Similarly, the cyano and difluoromethyl groups can influence binding interactions by introducing specific electronic properties that enhance target engagement. These findings underscore the importance of exploring derivatives like 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile as lead compounds for further development.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for novel pesticides and herbicides. The structural complexity of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile allows for modifications that could yield compounds with improved environmental safety profiles while maintaining high efficacy against pests and weeds.

From a synthetic chemistry perspective, 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile presents an intriguing challenge due to its multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to access complex heterocycles like this one efficiently.

The compound’s potential as an intermediate in peptide mimetics is another area of active investigation. Pyridine derivatives are frequently used to mimic peptide bonds or to introduce specific pharmacophores that enhance binding interactions with biological targets. The presence of the aminomethyl group in particular makes this compound a promising candidate for such applications.

Looking ahead, the future prospects for 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile appear promising, especially as more research uncovers its full potential. Its unique structural features position it as a valuable asset in both pharmaceutical and agrochemical research pipelines. As synthetic methods continue to evolve, it is likely that we will see more derivatives of this compound being explored for their biological activity.

In conclusion, 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806853-46-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features make it an attractive intermediate for drug discovery programs aimed at developing novel therapeutic agents, particularly those targeting cancer-related pathways. Additionally, its utility in agrochemical applications cannot be overlooked. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.